Cas no 2137473-57-3 (2-{(benzyloxy)carbonylamino}-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid
• CAS No: 2137473-57-3
• MF: C₁₄H₁₃I₂N₃O₄
• MW: 541.079667806625
• CID: 6594781
• PubChem ID: 165875027
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid
• 2137473-57-3
• 2-{[(benzyloxy)carbonyl]amino}-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid
• EN300-1141134

• Inchi： 1S/C14H13I2N3O4/c15-11-12(16)19(8-17-11)6-10(13(20)21)18-14(22)23-7-9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H,18,22)(H,20,21)
• InChI Key： TZALFMDJPQCEQC-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)I

Computed Properties

• Exact Mass: 540.89955g/mol
• Monoisotopic Mass: 540.89955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid

2-{(Benzyloxy)carbonylamino}-3-(4,5-Diiodo-1H-imidazol-1-yl)Propanoic Acid: A Comprehensive Overview

2-{(Benzyloxy)carbonylamino}-3-(4,5-Diiodo-1H-imidazol-1-yl)Propanoic Acid, also known by its CAS number 2137473-57-3, is a complex organic compound with significant potential in the fields of medicinal chemistry and drug development. This compound is characterized by its unique structure, which includes a benzyloxy carbonyl group, an imidazole ring with diiodo substitution, and a propanoic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse applications in research and therapeutic development.

The synthesis of this compound involves multi-step organic reactions, including the formation of the imidazole ring and subsequent iodination. The presence of the benzyloxy carbonyl group suggests that it may serve as a protecting group during the synthesis process, ensuring the stability of the intermediate compounds. The diiodo substitution on the imidazole ring is particularly interesting, as it introduces both electronic and steric effects that could influence the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of this compound in drug design, particularly in targeting specific biological pathways. The imidazole ring is known to exhibit hydrogen bonding capabilities, which can enhance the molecule's ability to interact with biological targets such as enzymes or receptors. Furthermore, the propanoic acid group may contribute to the compound's solubility and permeability properties, which are critical for drug delivery.

In terms of pharmacological applications, this compound has shown promise in preliminary in vitro studies as a potential inhibitor of certain enzymes involved in disease pathways. The diiodo substitution on the imidazole ring has been hypothesized to play a role in modulating the compound's activity by altering its electronic properties. Researchers are currently exploring its potential as a lead compound for developing novel therapeutics in areas such as oncology and neurodegenerative diseases.

The structural complexity of 2-{(Benzyloxy)carbonylamino}-3-(4,5-Diiodo-1H-imidazol-1-yl)Propanoic Acid also makes it an attractive candidate for further chemical modifications. By altering the substituents on the imidazole ring or modifying the benzyloxy carbonyl group, chemists can potentially create a library of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

From an analytical standpoint, this compound presents challenges due to its high molecular weight and complex structure. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to confirm its identity and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, 2-{(Benzyloxy)carbonylamino}-3-(4,5-Diiodo-1H-imidazol-1-yl)Propanoic Acid represents a fascinating example of modern organic chemistry's ability to design molecules with intricate architectures and diverse functionalities. Its unique combination of structural features positions it as a valuable tool for advancing our understanding of molecular interactions and for developing innovative therapeutic agents.